Cas no 187848-01-7 (2-Thiazolamine, 4-(pentafluorophenyl)-)

2-Thiazolamine, 4-(pentafluorophenyl)- structure
187848-01-7 structure
Product Name:2-Thiazolamine, 4-(pentafluorophenyl)-
CAS No:187848-01-7
MF:C9H3F5N2S
MW:266.190537691116
CID:1383171
PubChem ID:10849343
Update Time:2025-04-20

2-Thiazolamine, 4-(pentafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine, 4-(pentafluorophenyl)-
    • 4-Pentafluorophenyl-thiazol-2-ylamine
    • 2-amino-4-(2,3,4,5,6-pentafluorophenyl)-thiazole
    • SCHEMBL3277680
    • RKTQHEMOPCLNPB-UHFFFAOYSA-N
    • 2-Amino-4-(2,3,4,5,6-pentafluorophenyl)thiazole
    • DTXSID901247571
    • 187848-01-7
    • 4-(2,3,4,5,6-Pentafluorophenyl)-2-thiazolamine
    • MDL: MFCD06739833
    • Inchi: 1S/C9H3F5N2S/c10-4-3(2-1-17-9(15)16-2)5(11)7(13)8(14)6(4)12/h1H,(H2,15,16)
    • InChI Key: RKTQHEMOPCLNPB-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

  • Exact Mass: 265.99379
  • Monoisotopic Mass: 265.99371009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 38.91
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